Cas no 1019098-18-0 (N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide)

• Product Name: N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide
• CAS No: 1019098-18-0
• MF: C₂₃H₂₂N₆O
• MW: 398.460383892059
• CID: 6169361
• PubChem ID: 25668690
• Update Time: 2025-06-14

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide
• N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]-2-phenylacetamide
• AKOS024638997
• 1019098-18-0
• N-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-2-phenylacetamide
• F2320-0299

• Inchi： 1S/C23H22N6O/c1-16-14-17(2)29(28-16)22-13-12-21(26-27-22)24-19-8-10-20(11-9-19)25-23(30)15-18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,24,26)(H,25,30)
• InChI Key： CPQSEAHXYOJYSI-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NC1C=CC(=CC=1)NC1=CC=C(N=N1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 398.18550935g/mol
• Monoisotopic Mass: 398.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide

Research Brief on N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide (CAS: 1019098-18-0)

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide (CAS: 1019098-18-0) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridazine and pyrazole hybrid structure, has shown promising potential in targeted therapeutic applications, particularly in oncology and inflammatory diseases. The following research brief synthesizes the latest findings related to this compound, focusing on its molecular mechanisms, pharmacological properties, and clinical relevance.

Recent studies have elucidated the role of N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide as a potent inhibitor of specific kinase pathways involved in cell proliferation and inflammation. The compound's ability to selectively target key signaling molecules, such as JAK/STAT or MAPK pathways, has been demonstrated in vitro and in vivo, suggesting its utility as a therapeutic agent for diseases driven by dysregulated kinase activity. Structural-activity relationship (SAR) analyses highlight the importance of the pyridazine-pyrazole core in maintaining high binding affinity and selectivity.

Pharmacokinetic studies of N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide reveal favorable absorption and distribution profiles, with moderate plasma protein binding and good oral bioavailability. Preclinical toxicity assessments indicate a manageable safety profile, although further optimization may be required to mitigate off-target effects observed at higher doses. These findings position the compound as a viable candidate for further development, pending rigorous clinical evaluation.

In the context of drug discovery, the synthesis and scalable production of N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide have been refined to improve yield and purity. Recent advancements in catalytic methods and green chemistry approaches have addressed earlier challenges in the large-scale manufacturing of this compound, paving the way for its potential commercialization.

Ongoing research is exploring the broader therapeutic applications of N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide, including its potential use in combination therapies and as a diagnostic tool for biomarker detection. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical practice, addressing unmet medical needs in oncology and chronic inflammatory conditions.

In conclusion, N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenylacetamide represents a compelling example of how rational drug design and interdisciplinary research can yield innovative therapeutic agents. Continued investigation into its mechanisms of action, safety, and efficacy will be critical to realizing its full potential in the treatment of complex diseases.